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(S)-Bicalutamide (S)-Bicalutamide (S)-bicalutamide is a N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methylpropanamide that is the (S)-enantiomer of bicalutamide. It is an enantiomer of a (R)-bicalutamide.
Brand Name: Vulcanchem
CAS No.: 113299-38-0
VCID: VC0015945
InChI: InChI=1S/C18H14F4N2O4S/c1-17(26,10-29(27,28)14-6-3-12(19)4-7-14)16(25)24-13-5-2-11(9-23)15(8-13)18(20,21)22/h2-8,26H,10H2,1H3,(H,24,25)/t17-/m1/s1
SMILES: CC(CS(=O)(=O)C1=CC=C(C=C1)F)(C(=O)NC2=CC(=C(C=C2)C#N)C(F)(F)F)O
Molecular Formula: C18H14F4N2O4S
Molecular Weight: 430.4 g/mol

(S)-Bicalutamide

CAS No.: 113299-38-0

Reference Standards

VCID: VC0015945

Molecular Formula: C18H14F4N2O4S

Molecular Weight: 430.4 g/mol

(S)-Bicalutamide - 113299-38-0

CAS No. 113299-38-0
Product Name (S)-Bicalutamide
Molecular Formula C18H14F4N2O4S
Molecular Weight 430.4 g/mol
IUPAC Name (2S)-N-[4-cyano-3-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)sulfonyl-2-hydroxy-2-methylpropanamide
Standard InChI InChI=1S/C18H14F4N2O4S/c1-17(26,10-29(27,28)14-6-3-12(19)4-7-14)16(25)24-13-5-2-11(9-23)15(8-13)18(20,21)22/h2-8,26H,10H2,1H3,(H,24,25)/t17-/m1/s1
Standard InChIKey LKJPYSCBVHEWIU-QGZVFWFLSA-N
Isomeric SMILES C[C@@](CS(=O)(=O)C1=CC=C(C=C1)F)(C(=O)NC2=CC(=C(C=C2)C#N)C(F)(F)F)O
SMILES CC(CS(=O)(=O)C1=CC=C(C=C1)F)(C(=O)NC2=CC(=C(C=C2)C#N)C(F)(F)F)O
Canonical SMILES CC(CS(=O)(=O)C1=CC=C(C=C1)F)(C(=O)NC2=CC(=C(C=C2)C#N)C(F)(F)F)O
Description (S)-bicalutamide is a N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methylpropanamide that is the (S)-enantiomer of bicalutamide. It is an enantiomer of a (R)-bicalutamide.
Synonyms (2S)-N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methylpropanamide; (S)-Casodex;
PubChem Compound 441405
Last Modified Nov 11 2021
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